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Compound of Interest

Compound Name: Potassium metaborate

Cat. No.: B1585025

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling and disposal of Potassium Metaborate (CAS No: 13709-94-9), a
compound that, while valuable in various applications, requires careful management due to its
potential health hazards. Adherence to these protocols is critical for minimizing risk and
ensuring the well-being of all laboratory personnel.

Hazard Overview: Potassium metaborate is classified as a reproductive toxin (Category 2),
suspected of damaging fertility or the unborn child.[1][2] It can also cause skin and serious eye
irritation, and may cause respiratory irritation.[3][4] Therefore, strict adherence to safety
protocols is mandatory.

Personal Protective Equipment (PPE)

The consistent use of appropriate personal protective equipment is the first line of defense
against exposure. The following table summarizes the required PPE for handling Potassium
metaborate.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety glasses or
goggles and a face shield are
required.[3] Safety glasses
should conform to EN166 or
NIOSH standards.[5]

To prevent contact with the
eyes, which can cause serious
irritation.[3][4] In case of eye
contact, immediately flush with
plenty of water for at least 15
minutes, including under the
eyelids, and seek medical
attention.[3][4][6]

Skin Protection

Wear nitrile or rubber gloves.
[3] A complete suit protecting
against chemicals or a lab coat

should also be worn.[3][7]

To prevent skin contact, which
can cause irritation.[3][4] If skin
contact occurs, immediately
wash the affected area with
plenty of soap and water for at
least 15 minutes and remove
contaminated clothing.[3]
Dispose of contaminated
gloves after use in accordance
with applicable laws and good

laboratory practices.[5]

Respiratory Protection

Use of a NIOSH/MSHA or
European Standard EN 149
approved respirator is
necessary if exposure limits
are exceeded or if irritation is
experienced.[6] Work should
be conducted in a well-
ventilated area, preferably with
local exhaust ventilation, or in
a chemical fume hood to
minimize dust and vapor
inhalation.[3][8]

To prevent respiratory tract
irritation.[3][4] If inhaled, move
the individual to fresh air. If
breathing is difficult, provide
oxygen. If the individual is not
breathing, give artificial
respiration and seek

immediate medical attention.

[1]3]

Additional Protection

Eyewash stations and quick-
drench showers should be

readily accessible in areas

To provide immediate
decontamination in case of

accidental exposure.
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where Potassium metaborate
is handled.[3]

Operational Plan for Handling Potassium
Metaborate

A systematic approach to handling this chemical will further enhance safety. The following

workflow outlines the key steps from preparation to disposal.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://prochemonline.com/wp-content/uploads/2021/06/2891.PotassiumMetaborate.pdf
https://www.benchchem.com/product/b1585025?utm_src=pdf-body
https://www.benchchem.com/product/b1585025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Preparation

(Review Safety Data Sheet (SDS))

\

Ensure proper ventilation
(fume hood, local exhaust)

Y
Don appropriate Personal
Protective Equipment (PPE)

Proceed to Handling

Handlin; & Use
A

Weigh and handle solid material
carefully to avoid dust formation

\
Keep containers tightly closed
when not in use

Y

(Avoid contact with skin, eyes, and clothing)

n case of spill

Spill & Cleanup‘ ,

Cn case of a spill, evacuate non-essential personneD

Y

Absorb spill with inert material
- . . After use
(vermiculite, diatomite)

Y
Sweep up and place in a suitable,
labeled container for disposal

After cleanup

Disposal
Y

Dispose of waste in accordance with
local, state, and federal regulations

Y

' Do not empty into drains '

Y

Contact a licensed professional
waste disposal service

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1585025?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Figure 1. A workflow diagram illustrating the key procedural steps for the safe handling and
disposal of Potassium Metaborate.

Step-by-Step Handling and Disposal Protocol

Preparation and Handling:

Review Safety Information: Before beginning any work, thoroughly read and understand the
Safety Data Sheet (SDS) for Potassium metaborate.

Ensure Adequate Ventilation: All handling of Potassium metaborate should be performed in
a well-ventilated area. The use of a chemical fume hood or local exhaust ventilation is
strongly recommended to minimize the inhalation of dust or vapors.[3][8]

Don Personal Protective Equipment (PPE): As detailed in the table above, wear appropriate
eye/face protection, gloves, and protective clothing.

Minimize Dust Formation: When handling the solid material, do so carefully to avoid creating
dust.[1][3]

Maintain Good Housekeeping: Keep containers of Potassium metaborate tightly closed
when not in use.[2][8] Avoid contact with skin, eyes, and clothing.[8] Do not eat, drink, or
smoke in areas where the chemical is handled.[2] Wash hands thoroughly after handling.[2]

[5]

. Storage:

Proper Storage Conditions: Store Potassium metaborate in a tightly closed container in a
cool, dry, and well-ventilated area.[2][8][9]

Incompatible Materials: Keep away from incompatible materials such as strong oxidizing
agents, strong acids, and reducing agents.[2][10]

[ll. Spill and Emergency Procedures:

In Case of a Spill:

o Evacuate personnel from the immediate area.
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o Ensure adequate ventilation.

o Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite or
diatomite.[3]

o Sweep up the absorbed material and place it into a suitable, closed, and labeled container
for disposal.[2][3]

o Do not allow the spilled material to enter drains.[5]

o First Aid Measures:

o

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.[3][4][6]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at
least 15 minutes. Remove contaminated clothing and wash it before reuse. If irritation
persists, seek medical attention.[3][6]

o Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[1][3]

o Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with
water. Seek immediate medical attention.[3]

IV. Disposal Plan:

o Waste Characterization: All waste containing Potassium metaborate must be treated as
hazardous waste.

» Containerization: Collect waste material in a suitable, closed, and clearly labeled container.

» Professional Disposal: The disposal of Potassium metaborate must be carried out by a
licensed professional waste disposal service.[5] The material may be dissolved or mixed with
a combustible solvent and burned in a chemical incinerator equipped with an afterburner and
scrubber.[5]
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» Regulatory Compliance: All disposal activities must be conducted in strict accordance with all
applicable local, state, and federal regulations.[1][3] Do not dispose of Potassium
metaborate down the drain.[5][6] Contaminated packaging should be disposed of as unused
product.[5]

By implementing these safety measures and operational plans, you can significantly mitigate
the risks associated with handling Potassium metaborate, fostering a safer and more
productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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